Delucemine hydrochloride
Delucemine hydrochloride
Delucemine Hydrochloride, also known as NPS-1506, is a glutamate receptor antagonist potentially for the treatment of major depressive disorder and stroke. Delucemine Hydrochloride is a moderate affinity antagonist that inhibits NMDA/glycine-induced increases in cytosolic calcium in cultured rat cerebellar granule cells and displaces the binding of [3H]MK-801 to rat cortical membranes. Delucemine Hydrochloride improved measures of brain tissue edema and ion homeostasis.
Brand Name:
Vulcanchem
CAS No.:
186495-99-8
VCID:
VC21106209
InChI:
InChI=1S/C16H17F2N.ClH/c1-19-9-8-16(12-4-2-6-14(17)10-12)13-5-3-7-15(18)11-13;/h2-7,10-11,16,19H,8-9H2,1H3;1H
SMILES:
CNCCC(C1=CC(=CC=C1)F)C2=CC(=CC=C2)F.Cl
Molecular Formula:
C16H18ClF2N
Molecular Weight:
297.77 g/mol
Delucemine hydrochloride
CAS No.: 186495-99-8
Cat. No.: VC21106209
Molecular Formula: C16H18ClF2N
Molecular Weight: 297.77 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Delucemine Hydrochloride, also known as NPS-1506, is a glutamate receptor antagonist potentially for the treatment of major depressive disorder and stroke. Delucemine Hydrochloride is a moderate affinity antagonist that inhibits NMDA/glycine-induced increases in cytosolic calcium in cultured rat cerebellar granule cells and displaces the binding of [3H]MK-801 to rat cortical membranes. Delucemine Hydrochloride improved measures of brain tissue edema and ion homeostasis. |
|---|---|
| CAS No. | 186495-99-8 |
| Molecular Formula | C16H18ClF2N |
| Molecular Weight | 297.77 g/mol |
| IUPAC Name | 3,3-bis(3-fluorophenyl)-N-methylpropan-1-amine;hydrochloride |
| Standard InChI | InChI=1S/C16H17F2N.ClH/c1-19-9-8-16(12-4-2-6-14(17)10-12)13-5-3-7-15(18)11-13;/h2-7,10-11,16,19H,8-9H2,1H3;1H |
| Standard InChI Key | MGNMVYXIKDNAKK-UHFFFAOYSA-N |
| SMILES | CNCCC(C1=CC(=CC=C1)F)C2=CC(=CC=C2)F.Cl |
| Canonical SMILES | CNCCC(C1=CC(=CC=C1)F)C2=CC(=CC=C2)F.Cl |
| Appearance | Solid powder |
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